Cas no 1780704-06-4 (tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate)

• Product Name: tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate
• CAS No: 1780704-06-4
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5770777
• PubChem ID: 84730457
• Update Time: 2025-08-03

tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1880721
• tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate
• 1780704-06-4

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(18)17-10-12(9-16)11-6-5-7-13(8-11)19-4/h5-8,12H,9-10,16H2,1-4H3,(H,17,18)
• InChI Key： APPAZUGIEXQUPY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate

Comprehensive Overview of tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate (CAS No. 1780704-06-4)

The compound tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate (CAS No. 1780704-06-4) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl group and a 3-methoxyphenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis, drug discovery, and medicinal chemistry.

In recent years, the demand for tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate has surged, driven by its utility in protease inhibitor research and central nervous system (CNS) drug development. The compound's amino-protecting group functionality (Boc group) is particularly noteworthy, as it enhances stability during synthetic processes. This aligns with current trends in green chemistry, where efficient and sustainable synthesis methods are prioritized.

One of the most searched questions related to this compound is: "What is the synthetic route for tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate?" The answer lies in multi-step organic reactions, often involving reductive amination or carbamate formation under mild conditions. Another popular query is: "How does the 3-methoxyphenyl group influence the compound's reactivity?" The electron-donating effect of the methoxy group can modulate the compound's solubility and interaction with biological targets.

From an SEO perspective, keywords like "Boc-protected amino propyl derivative", "CAS 1780704-06-4 supplier", and "3-methoxyphenyl carbamate applications" are highly relevant. These terms reflect the compound's niche applications in high-throughput screening and fragment-based drug design. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a topic of interest in academic and industrial forums.

The physicochemical properties of tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate also warrant attention. Its moderate lipophilicity (predicted LogP ~2.5) and molecular weight (~280 g/mol) make it suitable for blood-brain barrier (BBB) penetration studies—a hot topic in neuropharmacology. This aligns with growing research into neurodegenerative diseases and GPCR-targeted therapies.

In conclusion, tert-butyl N-[3-amino-2-(3-methoxyphenyl)propyl]carbamate (CAS No. 1780704-06-4) represents a versatile building block in modern chemistry. Its dual functionality as a protected amine and aromatic modifier positions it at the intersection of small-molecule drug development and bioconjugation techniques. As the pharmaceutical industry continues to explore targeted drug delivery systems, this compound's relevance is expected to grow exponentially.